![molecular formula C21H32FN3O3 B6024662 2-[4-(1-acetyl-4-piperidinyl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol](/img/structure/B6024662.png)
2-[4-(1-acetyl-4-piperidinyl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-(1-acetyl-4-piperidinyl)-1-(2-fluoro-4-methoxybenzyl)-2-piperazinyl]ethanol is a chemical compound that has been synthesized for scientific research purposes. This compound is also known as FPEI and has been studied for its potential use in various fields of research.
Mechanism of Action
FPEI acts as a potent antagonist of certain receptors in the brain, including the serotonin and dopamine receptors. It has been shown to have a high affinity for these receptors, which makes it a potential candidate for the development of drugs for the treatment of various neurological disorders.
Biochemical and Physiological Effects:
FPEI has been shown to have a number of biochemical and physiological effects in laboratory experiments. It has been shown to inhibit the uptake of certain neurotransmitters, including serotonin and dopamine, which can lead to changes in mood and behavior. It has also been shown to have an effect on the release of certain hormones, including cortisol and adrenaline.
Advantages and Limitations for Lab Experiments
One of the advantages of using FPEI in laboratory experiments is its high affinity for certain receptors in the brain, which makes it a potent tool for the study of neurological disorders. However, one of the limitations of using FPEI is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for the study of FPEI. One potential direction is the development of drugs for the treatment of neurological disorders, such as depression and anxiety. Another potential direction is the study of the biochemical and physiological effects of FPEI in different animal models, which can provide insights into its potential therapeutic uses. Finally, the synthesis of analogs of FPEI with different chemical structures can provide insights into the structure-activity relationships of this compound.
Synthesis Methods
The synthesis of FPEI involves a multi-step process that starts with the reaction of 2-fluoro-4-methoxybenzyl chloride with piperazine to form 1-(2-fluoro-4-methoxybenzyl)piperazine. This compound is then reacted with acetyl chloride and piperidine to form 1-(2-fluoro-4-methoxybenzyl)-4-(1-acetyl-4-piperidinyl)piperazine. Finally, this compound is reacted with ethanol to form FPEI.
Scientific Research Applications
FPEI has been studied for its potential use in various fields of research, including neuroscience, pharmacology, and drug discovery. It has been shown to have a high affinity for certain receptors in the brain, which makes it a potential candidate for the development of drugs for the treatment of various neurological disorders.
properties
IUPAC Name |
1-[4-[4-[(2-fluoro-4-methoxyphenyl)methyl]-3-(2-hydroxyethyl)piperazin-1-yl]piperidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32FN3O3/c1-16(27)23-8-5-18(6-9-23)25-11-10-24(19(15-25)7-12-26)14-17-3-4-20(28-2)13-21(17)22/h3-4,13,18-19,26H,5-12,14-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNFZIVXPXMSDPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)N2CCN(C(C2)CCO)CC3=C(C=C(C=C3)OC)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.